Cas no 874-61-3 (4-oxocyclohexane-1-carboxylic acid)

4-oxocyclohexane-1-carboxylic acid structure

874-61-3 structure

Product Name:4-oxocyclohexane-1-carboxylic acid

CAS No:874-61-3

Molecular Formula:C₇H₁₀O₃

Molecular Weight:142.152502536774

MDL:MFCD00102035

CID:40149

PubChem ID:329766202

4-oxocyclohexane-1-carboxylic acid Properties

Names and Identifiers

- 4-Oxocyclohexanecarboxylic acid
- 1'-Oxo Perazine-d8
- 4-oxocyclohexane-1-carboxylic acid
- 4-Oxocyclohexanecarb
- 4-Ketocyclohexanecarboxylic acid
- Cyclohexanone-4-carboxylic acid
- Cyclohexanecarboxylic acid, 4-oxo-
- 4-oxocyclohexane carboxylic acid
- 4-Oxocyclohexanecarboxylate
- Cyclohexanecarboxylicacid, 4-oxo-
- OWLXUYGCLDGHJJ-UHFFFAOYSA-N
- 1-cyclohexanone-4-carboxylic acid
- 4-Carboxycyclohexanone
- 4-Oxo-chca
- 4-oxocyclohexanecarboxylicacid
- 4-Oxo-cyclohexanecarboxylic acid
- 4-oxocyclohexanoic acid
- PubChem12606
- CYC025
- 4-ket
- 4-Oxocyclohexanecarboxylic acid (ACI)
- 4-Ketocyclohexylcarboxylic acid
- 4-Oxo-1-cyclohexanecarboxylic acid
- C03767
- DTXSID80236325
- BCP27044
- AB01176193-03
- NCGC00341439-01
- PB10093
- 4-Oxocyclohehane-1-carboxylic acid
- CS-W004786
- MFCD00102035
- FT-0711701
- 4-Oxocyclohexanecarboxylic acid, 97%
- 4-Oxocyclohexanecarboxylic acid #
- PS-5730
- 874-61-3
- CHEBI:1921
- EN300-88624
- F6782-3528
- SCHEMBL6126
- SY018365
- Q27105526
- HMS1699P05
- AKOS000279497
- 4-ketocyclohexane carboxylic acid
- AM20070517
- Z235352395
- O0474
- BBL101332
- DB-050192
- DTXCID80158816
- STL555128
- 4-Ketocyclohexanecarboxylic Acid; 4-Ketocyclohexylcarboxylic Acid; 4-Oxo-1-cyclohexanecarboxylic Acid; 4-Oxocyclohexanecarboxylic Acid; Cyclohexanone-4-carboxylic Acid
- +Expand
- MDL： MFCD00102035
- InChIKey： OWLXUYGCLDGHJJ-UHFFFAOYSA-N
- Inchi： 1S/C7H10O3/c8-6-3-1-5(2-4-6)7(9)10/h5H,1-4H2,(H,9,10)
- SMILES： O=C1CCC(C(=O)O)CC1

Computed Properties

Exact Mass: 142.06300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 142.063
Heavy Atom Count: 10
Complexity: 152
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 54.4

Experimental Properties

LogP: 0.83030
PSA: 54.37000
Refractive Index: 1.5
Boiling Point: 309.7°C at 760 mmHg
Melting Point: 67-71 °C
Flash Point: 155.3℃
Color/Form: White to Yellow Solid
Solubility: Not determined
Density: 1.233

4-oxocyclohexane-1-carboxylic acid Security Information

Symbol: GHS05 GHS07
WGK Germany：3
Safety Instruction： 26-39
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Storage Condition：2-8°C
Risk Phrases： 22-41
Signal Word：Danger

4-oxocyclohexane-1-carboxylic acid Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-oxocyclohexane-1-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB68213-250mg	4-Oxocyclohexane-1-carboxylic acid	874-61-3	97%	250mg	$4.00	2024-04-19
Alichem	A279000176-25g	4-Oxocyclohexanecarboxylic acid	874-61-3	97%	25g	$161.45	2023-08-31
Apollo Scientific	OR6345-1g	4-Oxocyclohexanecarboxylic acid	874-61-3	95%	1g	£20.00	2024-05-25
AstaTech	50103-5/G	4-OXOCYCLOHEXANECARBOXYLIC ACID	874-61-3	97%	5g	$30	2023-09-17
Crysdot LLC	CD13002786-100g	4-Oxocyclohexanecarboxylic acid	874-61-3	97+%	100g	$481	2024-07-18
Enamine	EN300-88624-0.05g	4-oxocyclohexane-1-carboxylic acid	874-61-3	95%	0.05g	$19.0	2023-04-20
Life Chemicals	F6782-3528-2μmol	4-oxocyclohexane-1-carboxylic acid	874-61-3		2μmol	$57.0	2023-09-07
TRC	O870075-1g	4-Oxocyclohexanecarboxylic Acid	874-61-3		1g	$ 69.00	2023-09-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04124-100g	4-oxocyclohexane-1-carboxylic Acid	874-61-3	95%	100g	$630	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	SYN0012-5G	4-oxocyclohexane-1-carboxylic acid	874-61-3	97%	5g	￥ 151.00	2023-04-13

4-oxocyclohexane-1-carboxylic acid Synthesis

Synthetic Circuit 1

17159-79-4

874-61-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Structure-Activity Relationships of Cycloalkylamide Derivatives as Inhibitors of the Soluble Epoxide Hydrolase

Kim, In-Hae; et al, Journal of Medicinal Chemistry, 2011, 54(6), 1752-1761

Synthetic Circuit 2

3685-26-5

874-61-3

Reaction Conditions

1.1 Reagents: 4-Benzoylpyridine Solvents: Acetone ; 48 h, rt

Reference

Photoinduced Oxidation of Secondary Alcohols Using 4-Benzoylpyridine as an Oxidant

Kamijo, Shin; et al, Organic Letters, 2015, 17(13), 3326-3329

Synthetic Circuit 3

57899-62-4

874-61-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 24 h, reflux

Reference

Oligo(Cyclohexylidene)s and Oligo(Cyclohexyl)s as Bridges for Photoinduced Intramolecular Charge Separation and Recombination

Oosterbaan, Wibren D.; et al, Journal of Physical Chemistry A, 2003, 107(19), 3612-3624

Synthetic Circuit 4

17159-80-7

874-61-3

Reaction Conditions

1.1 Reagents: Alumina , Pyridinium chlorochromate Solvents: Chloroform
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Design and Synthesis of Non-peptidic Inhibitors for the Syk C-Terminal SH2 Domain Based on Structure-Based In-Silico Screening

Niimi, Tatsuya; et al, Journal of Medicinal Chemistry, 2001, 44(26), 4737-4740

Synthetic Circuit 5

17159-80-7

874-61-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 5 °C; 2 h, rt; 5 h, 45 °C
2.1 Reagents: Sulfuric acid ; 4 h, rt → 115 °C

Reference

Hydrophilic Aliphatic Polyesters: Design, Synthesis, and Ring-Opening Polymerization of Functional Cyclic Esters

Trollss, Mikael; et al, Macromolecules, 2000, 33(13), 4619-4627

Synthetic Circuit 6

17419-81-7

874-61-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ammonium persulfate Solvents: Water ; 3 h, acidified, 70 °C

Reference

The green catalytic oxidation of alcohols in water by using highly efficient manganosilicate molecular sieves

Manyar, Haresh G.; et al, Green Chemistry, 2006, 8(4), 344-348

Synthetic Circuit 7

17419-81-7

874-61-3

Reaction Conditions

Reference

Microbial degradation of cyclohexanecarboxylic acid. Pathway involving aromatization to form p-hydroxybenzoic acid

Blakley, E. R., Canadian Journal of Microbiology, 1974, 20(10), 1297-306

Synthetic Circuit 8

58660-59-6

874-61-3

Reaction Conditions

Reference

Central nervous system active compounds. II. The synthesis of some 4-, 5-, 6- and 7-substituted caprolactams

Duong, Thach; et al, Australian Journal of Chemistry, 1976, 29(12), 2667-82

Synthetic Circuit 9

98-89-5

874-61-3

Reaction Conditions

Reference

Enzymic aromatization of 4-ketocyclohexanecarboxylic acid to p-hydroxybenzoic acid

Kaneda, Toshi, Biochemical and Biophysical Research Communications, 1974, 58(1), 140-4

Synthetic Circuit 10

99-96-7

874-61-3

Reaction Conditions

Reference

Process for the preparation of 4'-hydroxybiphenyl-4-carboxylic acid, an intermediate for polymers and liquid crystals

, European Patent Organization, , ,

Synthetic Circuit 11

99-96-7

874-61-3

Reaction Conditions

Reference

4,4-Bis(4-hydroxyphenyl)cyclohexanecarboxylic acid derivatives and process for preparing the same

, European Patent Organization, , ,

Synthetic Circuit 12

6297-36-5

874-61-3

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Diethyl ether ; 3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; 20 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ; 24 h, reflux

Reference

Oligo(Cyclohexylidene)s and Oligo(Cyclohexyl)s as Bridges for Photoinduced Intramolecular Charge Separation and Recombination

Oosterbaan, Wibren D.; et al, Journal of Physical Chemistry A, 2003, 107(19), 3612-3624

4-oxocyclohexane-1-carboxylic acid Raw materials

4-oxocyclohexane-1-carboxylic acid Preparation Products

4-oxocyclohexane-1-carboxylic acid (874-61-3)

4-oxocyclohexane-1-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:874-61-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:874-61-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-oxocyclohexane-1-carboxylic acid Related Literature

1. CLXV.—Experiments on the synthesis of the terpenes. Part IX. The preparation of cyclopentanone-4-carboxylic acid and of cyclohexanone-4-carboxylic acid (δ-ketohexahydrobenzoic acid)

Francis William Kay,William Henry Perkin J. Chem. Soc. Trans. 1906 89 1640
2. CXCIX.—Optically active salts of 4-oximinocyclohexanecarboxylic acid and the configuration of the oximino-group

William Hobson Mills,Alice Mary Bain J. Chem. Soc. Trans. 1910 97 1866
3. Closed-loop recycling of lignin-based sustainable polymers with an all-hydrocarbon backbone

Yuan Hu,Qiyi Ran,Siping Wei,Chengcheng Wang,Zhijing Wu,Enhua Xu,Zhenyang Luo,Puyou Jia,Ye Sha Green Chem. 2023 25 5858
4. From serendipity to supramolecular design: assessing the utility of computed crystal form landscapes in inferring the risks of crystal hydration in carboxylic acids

Sharmarke Mohamed,Liang Li CrystEngComm 2018 20 6026
5. IX.—The configuration of the doubly linked nitrogen atom. Optically active salts of the semicarbazone and benzoylphenylhydrazone of cyclohexanone-4-carboxylic acid

William Hobson Mills,Alice Mary Bain J. Chem. Soc. Trans. 1914 105 64
6. Asymmetric transformation and asymmetric induction

E. E. Turner,Margaret M. Harris Q. Rev. Chem. Soc. 1947 1 299
7. A review of some of the recorded observations involving asymmetric transformations

Margaret M. Jamison Trans. Faraday Soc. 1945 41 696
8. Index of subjects, 1906

J. Chem. Soc. Trans. 1906 89 1957
9. Index of subjects

J. Chem. Soc. Abstr. 1904 86 B971
10. In search of therapeutic candidates for HIV/AIDS: rational approaches, design strategies, structure–activity relationship and mechanistic insights

Dinesh Kumar,Pooja Sharma,Shabu,Ramandeep Kaur,Maloba M. M. Lobe,Girish K. Gupta,Fidele Ntie-Kang RSC Adv. 2021 11 17936

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:874-61-3)4-Oxocyclohexanecarboxylic acid

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:874-61-3)4-Oxocyclohexanecarboxylic acid

Purity:99%/99%

Quantity:100g/500g

Price($):201.0/1003.0

Cas no 874-61-3 (4-oxocyclohexane-1-carboxylic acid)

4-oxocyclohexane-1-carboxylic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-oxocyclohexane-1-carboxylic acid Security Information

4-oxocyclohexane-1-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-oxocyclohexane-1-carboxylic acid Price

4-oxocyclohexane-1-carboxylic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

4-oxocyclohexane-1-carboxylic acid Raw materials

4-oxocyclohexane-1-carboxylic acid Preparation Products

4-oxocyclohexane-1-carboxylic acid Suppliers

4-oxocyclohexane-1-carboxylic acid Related Literature

Related Categories

874-61-3 (4-oxocyclohexane-1-carboxylic acid) Related Products